4-Cyclopropoxy-5-fluoronicotinonitrile

• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-fluoropyridine-3-carbonitrile
• InChI: InChI=1S/C9H7FN2O/c10-8-5-12-4-6(3-11)9(8)13-7-1-2-7/h4-5,7H,1-2H2
• InChI Key: QECPXVWUXXMPAI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C#N)F

Description

4-Cyclopropoxy-5-fluoronicotinonitrile is a pyridine derivative featuring a nitrile group at position 3, a cyclopropoxy substituent at position 4, and a fluorine atom at position 5. This compound is part of the nicotinonitrile family, which is notable for its applications in medicinal chemistry and agrochemical research due to the electronic and steric effects of its substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-5-fluoronicotinonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the compound can be achieved through techniques such as crystallization, distillation, and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-5-fluoronicotinonitrile can undergo various types of chemical reactions, including:

Substitution Reactions: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions, such as the Suzuki–Miyaura coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted nicotinonitrile derivatives, while oxidation and reduction reactions can produce oxidized or reduced forms of the compound.

Scientific Research Applications

4-Cyclopropoxy-5-fluoronicotinonitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the development of bioactive molecules and pharmaceuticals.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-fluoronicotinonitrile involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom and the cyclopropoxy group can influence the compound’s reactivity and binding affinity to various biological targets. These interactions can modulate cellular processes and pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 4-Cyclopropoxy-5-fluoronicotinonitrile with key analogs, emphasizing structural features, synthesis, and applications:

Compound Name	Substituents/Structure	Key Properties/Applications	Synthesis Highlights	Reference
4-Cyclopropoxy-5-fluoronicotinonitrile	Pyridine ring with 3-CN, 4-cyclopropoxy, 5-F	Potential pharmaceutical/agrochemical use	Likely involves nucleophilic substitution	N/A
4-(4-Aminophenoxy)-N-methylpicolinamide (4)	Pyridine with 4-aminophenoxy, N-methylamide	Intermediate in drug synthesis	Reflux in chlorobenzene (30 h)
4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (7)	Pyridine with 2-F-4-nitrophenoxy, N-methylamide	Nitro intermediates for further reduction	Similar reflux conditions
C4-FN (Perfluoroisobutyronitrile)	Aliphatic perfluoronitrile (CF3)2-CF-CN	High-voltage gas insulator	Industrial fluorination processes
6-Amino-5-nitropicolinonitrile	Pyridine with 6-NH2, 5-NO2, 3-CN	Research chemical, potential precursor	Safety protocols for nitrile handling

Key Observations:

Structural Differences: Aromatic vs. Aliphatic Nitriles: The target compound and picolinamide derivatives (e.g., compounds 4 and 7) are aromatic nitriles, whereas C4-FN is an aliphatic perfluoronitrile. This distinction underpins their divergent applications—pharmaceutical intermediates vs. industrial insulating gases . Substituent Effects: The electron-withdrawing fluorine in 4-Cyclopropoxy-5-fluoronicotinonitrile contrasts with the electron-donating amino group in 6-Amino-5-nitropicolinonitrile. Such differences modulate ring reactivity and stability .

Synthesis Methods: Pyridine derivatives (e.g., compounds 4 and 7) are synthesized via prolonged reflux in chlorobenzene with phenol derivatives, suggesting analogous routes for the target compound . C4-FN requires industrial-scale fluorination, highlighting the challenges in scaling nitrile syntheses .

Applications: Pharmaceutical Intermediates: Compounds like 4-(4-Aminophenoxy)-N-methylpicolinamide serve as precursors in drug development, a likely role for 4-Cyclopropoxy-5-fluoronicotinonitrile given its nitrile functionality . Industrial Use: C4-FN’s application in high-voltage equipment underscores the versatility of nitriles beyond medicinal chemistry .